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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B7766034 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
dodecene, tailored for researchers, scientists, and drug development professionals. The

following procedural steps ensure safe handling and compliance with environmental

regulations.

Immediate Safety and Hazard Information
1-Dodecene is a combustible liquid that poses significant health and environmental risks. Key

hazards include:

Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][2][3][4] Do NOT

induce vomiting if ingested.[1][3][4][5][6]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2] Release into the

environment must be avoided.[2][7][8]

Combustibility: It is a combustible liquid with a flash point of 77°C.[9] Vapors can form

explosive mixtures with air, and it should be kept away from heat, sparks, open flames, and

hot surfaces.[1][2][4][5][8][10]

Skin Irritation: May cause mild skin irritation.[1][7] Repeated exposure can lead to skin

dryness or cracking.[2][3][5][9]

Chemical Reactivity: Reacts with strong oxidants, halogens, and inorganic acids.[1][9]

Personal Protective Equipment (PPE)
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Before handling 1-dodecene for any purpose, including disposal, ensure the following personal

protective equipment is worn:

Eye Protection: Wear safety glasses or goggles.[9]

Hand Protection: Wear appropriate protective gloves.[9]

Skin Protection: Use protective clothing to prevent skin exposure.[1][5]

Experimental Protocols: Spill and Disposal
Procedures
Spill Containment and Cleanup Protocol
In the event of a 1-dodecene spill, follow these steps immediately to ensure safety and

minimize environmental contamination:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,

including open flames, sparks, and hot surfaces.[5][11] Prohibit smoking in the vicinity.[1][4]

[10]

Ensure Proper Ventilation: Provide adequate ventilation to the area to prevent the

accumulation of vapors.[7] For temperatures above 77°C, a closed system and ventilation

are necessary.[1][9]

Contain the Spill: Use dikes or non-combustible absorbent materials like sand, earth,

diatomaceous earth, or vermiculite to contain the spill and prevent it from entering drains,

sewers, or waterways.[4][6][7][10][11]

Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material.[1][11]

Transfer to a Suitable Container: Sweep or shovel the collected material into a suitable,

closed, and properly labeled container for disposal.[6][10]

Notify Authorities: If a significant spill occurs that cannot be contained or enters public

waterways, notify the relevant local authorities immediately.
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Waste Disposal Procedure
Proper disposal of 1-dodecene waste is critical to prevent environmental harm and ensure

regulatory compliance.

Characterize the Waste: The user must characterize the waste based on the application for

which the product was used to assign the correct waste codes.[2] This material may be

classified as a hazardous waste under RCRA (40 CFR 261).[4][6][10]

Collect in Designated Containers: Collect waste 1-dodecene and contaminated materials in

suitable, closed, and clearly labeled containers.[1][3] Do not mix with incompatible materials

such as strong oxidizing agents.[1][11]

Do Not Dispose into Drains: Never dispose of 1-dodecene waste into sewers or drains.[2][7]

[10]

Arrange for Professional Disposal: Dispose of the waste through a licensed chemical

destruction plant or an approved waste disposal facility.[1][3][5][6][10] Controlled incineration

with flue gas scrubbing is a recommended method.[1]

Contaminated Packaging Disposal: Dispose of contaminated containers at a hazardous or

special waste collection point.[2] Alternatively, containers can be triple-rinsed (or equivalent)

and offered for recycling or reconditioning.[1]

Data Presentation
The following table summarizes key quantitative data for 1-dodecene.
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Property Value Source(s)

Flash Point 77 °C (closed cup) [9]

Auto-ignition Temperature 225 - 255 °C [9][12][13]

Boiling Point 213 - 214 °C [1][9]

Melting Point -35 °C [9]

Density 0.76 g/cm³ (at 20 °C) [13]

Vapor Density 5.81 (Air = 1) [9][12]

UN Number 3082 [2]

Transport Hazard Class
9 (Miscellaneous hazardous

materials)
[2]

Packing Group III [2]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of 1-dodecene.
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Preparation & Handling

Event Requiring Disposal

Spill Response Protocol

Waste Management & Disposal
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Waste Generated
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2. Contain Spill with Absorbents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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